Cas no 73069-14-4 (Atractylenolide II)

Atractylenolide II Properties

Names and Identifiers

• 2-Atractylenolide
• Asterolide
• atractylenolide II
• AtractylenolideⅡ
• (4aS,8aR,9aS)-3,8a-dimethyl-5-methylidene-4a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(4H)-one
• (4aS,8aR,9aS)-4a,5,6,7,8,8a,9,9a-Octahydro-3,8a-dimethyl-5-methylenenaphtho[2,3-b]furan-2(4H)-one
• Atractylenolide-II
• Atractylon-Autoxidationsprodukt A
• Eudesmanolide
• 2,4,4a,5,6,7,8,8a,9,9a-Decahydro-3,8a-dimethyl-5-methylenenaphtho[2,3-b]furan-2-one
• (4aS,8aR,9aS)-3,8a-dimethyl-5-methylidene-4a,6,7,8,9,9a-hexahydro-4H-benzo[f][1]benzofuran-2-one
• 3,8a-Dimethyl-5-methylidene-4a,6,7,8,9,9a-hexahydro-4H-benzo[f][1]benzofuran-2-one
• Q63398440
• HMS3886J22
• BDBM50241946
• N2205
• S9314
• X1091
• C17886
• 069A144
• (4aS,8aR,9aS)-3,8a-dimethyl-5-methylene-4a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(4H)-one
• 73069-14-4
• 8,12-EPOXYEUDESMA-4(14),7(11)-DIEN-12-ONE
• SCHEMBL19082785
• (4aS,8aR,9aS)-3,8a-dimethyl-5-methylidene-4a,6,7,8,9,9a-hexahydro-4H-benzo[][1]benzouran-2-one
• CCG-266807
• MFCD09037396
• DTXSID301315809
• CHEMBL485805
• CS-3670
• AC-34012
• CHEBI:182501
• HY-N0202
• AKOS025119314
• (4as,8ar,9as)-3,8a-dimethyl-5-methylidene-4a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(4h)-one
• Q-100801
• AS-76824
• [4aS-(4aalpha,8abeta,9aalpha)]-4a,5,6,7,8,8a,9,9a-Octahydro-3,8a-dimethyl-5-methylenenaphtho[2,3-b]furan-2(4H)-one
• 8-Epiasterolide
• [4aS-(4aalpha,8abeta,9abeta)]-4a,5,6,7,8,8a,9,9a-Octahydro-3,8a-dimethyl-5-methylenenaphtho[2,3-b]furan-2(4H)-one
• (4AS,8AR,9AS)-3,8A-DIMETHYL-5-METHYLIDENE-4H,4AH,6H,7H,8H,9H,9AH-NAPHTHO[2,3-B]FURAN-2-ONE
• DA-71115
• GLXC-13497
• Atractylenolide II
• +Expand

• MDL： MFCD09037396
• InChIKey： OQYBLUDOOFOBPO-KCQAQPDRSA-N
• Inchi： 1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h12-13H,1,4-8H2,2-3H3/t12-,13-,15+/m0/s1
• SMILES： O1C(C(C([H])([H])[H])=C2[C@]1([H])C([H])([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C(=C([H])[H])[C@]1([H])C2([H])[H])=O

Computed Properties

• Exact Mass: 232.14633g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 232.14633g/mol
• Monoisotopic Mass: 232.14633g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 17
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 232.32

Experimental Properties

• LogP: 3.38470
• PSA: 26.30000
• Refractive Index: 1.535
• Boiling Point: 383.745°C at 760 mmHg
• Melting Point: No data available
• Flash Point: 161.253°C
• Color/Form: Powder
• Density: 1.092

Related Categories

• Other Chemical Reagents
• Sesquiterpenoids